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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimentally determined and
computationally predicted properties of 4-Ethoxybenzoic acid (CAS No: 619-86-3). This
document is intended to serve as a valuable resource for researchers in organic synthesis,
pharmaceutical development, and materials science by presenting a clear, side-by-side
analysis of its physicochemical and pharmacological characteristics. All quantitative data is
summarized for ease of comparison, and detailed experimental protocols for key properties are
provided.

Physicochemical and Pharmacological Properties

4-Ethoxybenzoic acid is a versatile aromatic carboxylic acid utilized as an intermediate in the
synthesis of pharmaceuticals, polymers, and liquid crystals.[1][2] Its ethoxy group enhances
solubility and reactivity, making it a valuable building block in drug development, particularly in
the formulation of anti-inflammatory and analgesic agents.[3]

A critical aspect of utilizing 4-Ethoxybenzoic acid in research and development is a thorough
understanding of its properties. The following table cross-references experimentally measured
values with computationally predicted data for key parameters.
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Property Experimental Value Predicted Value
Molecular Formula CoH1003[3][4]
_ 166.17 g/mol [5][6], 166.18
Molecular Weight 166.17 g/mol
g/mol [3]
Appearance White crystalline powder[3]

195-201 °C[3], 197-199 °C[2]

Melting Point
[5][71[8], 199.6 °CJ6]
291.2 °C @ 760 mmHg[4][9],
Boiling Point No data available 254.38 °C (rough estimate)[2]
[7]
Water Solubility 583 mg/L at 25°C[2][7] 583.1 mg/L at 25°CJ[9]
pKa 4.49[6] 4.49 + 0.10[2][7]
LogP (Octanol/Water) No data available 2.39[2][71[9]

Experimental Protocols

The following sections detail the standard methodologies for determining the key experimental
properties of 4-Ethoxybenzoic acid.

Melting Point Determination (Capillary Method)

The melting point of 4-Ethoxybenzoic acid is determined using the capillary method, a
standard technique for assessing the purity of a crystalline solid.

o Sample Preparation: A small amount of dry, powdered 4-Ethoxybenzoic acid is packed into
a capillary tube, which is sealed at one end. The solid is compacted at the bottom of the
tube.

o Apparatus: A melting point apparatus with a heated metal block and a magnified viewing lens
is used.

e Procedure:
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o The capillary tube is inserted into the heating block of the apparatus.

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range. A sharp melting range (e.g., 0.5-2°C) is indicative of a high-
purity compound.

Water Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely recognized technique for determining the thermodynamic
solubility of a compound in a specific solvent.

e Materials: An excess amount of solid 4-Ethoxybenzoic acid, distilled or deionized water, a
constant temperature shaker bath, and a suitable analytical method for quantification (e.g.,
UV-Vis spectrophotometry or HPLC).

e Procedure:

[e]

An excess of 4-Ethoxybenzoic acid is added to a known volume of water in a sealed
flask.

o The flask is agitated in a constant temperature bath (e.g., 25°C) for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached between the dissolved and
undissolved solute.

o After equilibration, the suspension is allowed to stand to permit the undissolved solid to
settle.

o A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved
particles.
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o The concentration of 4-Ethoxybenzoic acid in the clear filtrate is then determined using a
calibrated analytical method. This concentration represents the aqueous solubility of the
compound at the specified temperature.

Anti-Biofilm Activity Assay (Crystal Violet Method)

Recent studies have highlighted the potential of 4-Ethoxybenzoic acid as an anti-biofilm agent
against Staphylococcus aureus.[10] The crystal violet assay is a common method to quantify
biofilm formation.

¢ Microorganism and Culture Conditions:Staphylococcus aureus is grown in a suitable broth
medium (e.g., Tryptic Soy Broth) overnight at 37°C.

e Procedure:

o The overnight bacterial culture is diluted and added to the wells of a 96-well microtiter
plate.

o 4-Ethoxybenzoic acid, dissolved in a suitable solvent (e.g., DMSO), is added to the wells
at various concentrations. Control wells containing bacteria without the compound and
wells with media only are included.

o The plate is incubated at 37°C for 24-48 hours to allow for biofilm formation.

o After incubation, the planktonic (free-floating) bacteria are gently removed, and the wells
are washed with a buffer solution (e.g., PBS) to remove non-adherent cells.

o The remaining biofilm is stained with a 0.1% crystal violet solution for 15-30 minutes.
o The excess stain is washed away, and the plate is allowed to dry.

o The crystal violet bound to the biofilm is solubilized with a solvent such as 30% acetic acid
or ethanol.

o The absorbance of the solubilized stain is measured using a microplate reader (typically at
a wavelength of 570-595 nm). The absorbance is directly proportional to the amount of
biofilm formed, allowing for the quantification of biofilm inhibition by 4-Ethoxybenzoic
acid.
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Visualizing Experimental Workflows

The following diagram illustrates the workflow for the crystal violet-based biofilm inhibition
assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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